Cas no 1821-38-1 (N-(2-ethylphenyl)-N-methylamine)

• Product name: N-(2-ethylphenyl)-N-methylamine
• CAS No: 1821-38-1
• MF: C₉H₁₃N
• MW: C9H13N
• CID: 865447

N-(2-ethylphenyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

• aniline, 2-ethyl-n-methyl-,
• (2-Ethylphenyl)methylamine
• Benzenamine,2-ethyl-N-methyl-
• 1-methyl-2-ethylidenepyrrolidine
• 2-Aethyl-N-methyl-anilin
• 2-ethyl-N-methyl-aniline
• 2-Methylamino-1-aethyl-benzol
• AGN-PC-00M3NW
• CTK0B0314
• N-methyl ortho-ethylaniline
• N-Methyl-2-aethyl-anilin
• N-Methyl-2-ethylidenepyrrolidine
• N-methyl-2-ethylphenylamine
• N-methyl-o-ethylaniline
• Pyrrolidine, 2-ethylidene-1-methyl-
• N-(2-ethylphenyl)-N-methylamine

• Inchi： InChI=1S/C9H13N/c1-3-8-6-4-5-7-9(8)10-2/h4-7,10H,3H2,1-2H3
• InChI Key： CCYRVFJDASAJTG-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC=C1NC

Computed Properties

• Exact Mass: 135.10489
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2-ethylphenyl)-N-methylamine

N-(2-ethylphenyl)-N-methylamine: An Overview of CAS No. 1821-38-1

N-(2-ethylphenyl)-N-methylamine (CAS No. 1821-38-1) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-ethyl-N-methylaniline, is characterized by its unique molecular structure, which consists of an aromatic ring substituted with an ethyl group and a methylamine group. The combination of these functional groups imparts specific chemical properties that make it valuable in various synthetic processes and as an intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

The chemical formula of N-(2-ethylphenyl)-N-methylamine is C₉H₁₃N, and its molecular weight is approximately 135.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic amine odor. It is soluble in most organic solvents and slightly soluble in water, which facilitates its use in various chemical reactions and processes.

Recent research has highlighted the potential of N-(2-ethylphenyl)-N-methylamine in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antifungal agents. The researchers found that N-(2-ethylphenyl)-N-methylamine can be effectively utilized to create derivatives with enhanced antifungal activity against common pathogens such as Candida albicans and Aspergillus fumigatus. This finding underscores the compound's significance in the field of medicinal chemistry and its potential to contribute to the development of more effective treatments for fungal infections.

In addition to its applications in pharmaceuticals, N-(2-ethylphenyl)-N-methylamine has been investigated for its role in the synthesis of agrochemicals. A study published in the Pesticide Biochemistry and Physiology journal reported that this compound can serve as a precursor for the production of herbicides with improved selectivity and reduced environmental impact. The researchers demonstrated that by modifying the structure of N-(2-ethylphenyl)-N-methylamine, they could develop herbicides that are more effective against specific weed species while minimizing harm to non-target organisms and the environment.

The synthetic versatility of N-(2-ethylphenyl)-N-methylamine has also been leveraged in the production of fine chemicals and specialty materials. For example, a recent study published in the Journal of Polymer Science: Polymer Chemistry explored the use of this compound as a monomer for the synthesis of novel polymers with unique properties. The researchers found that polymers derived from N-(2-ethylphenyl)-N-methylamine exhibit excellent thermal stability, mechanical strength, and chemical resistance, making them suitable for various industrial applications such as coatings, adhesives, and composite materials.

The safety profile of N-(2-ethylphenyl)-N-methylamine is another important aspect to consider. While it is generally considered safe for industrial use when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes, skin, and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure worker safety.

In conclusion, N-(2-ethylphenyl)-N-methylamine (CAS No. 1821-38-1) is a valuable organic compound with a wide range of applications in various industries. Its unique chemical properties make it an essential intermediate in the synthesis of pharmaceuticals, agrochemicals, fine chemicals, and specialty materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry and its potential to contribute to advancements in multiple fields.